Cas no 44296-44-8 (2-methylpropanethioic S-acid)
2-methylpropanethioic S-acid structure
Product Name:2-methylpropanethioic S-acid
CAS No:44296-44-8
MF:C4H8OS
MW:104.170720100403
MDL:MFCD31690702
CID:2669265
PubChem ID:206243
Update Time:2025-09-23
2-methylpropanethioic S-acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylpropanethioic acid
- 2-methylpropanethioic S-acid
- BRN 1848029
- EN300-2007750
- 2-Methyl-propanethioic acid
- DTXSID50196104
- 44296-44-8
- methylthiopropionic acid
- SCHEMBL873800
- Thioisobutyric acid
- 2-methyl thiopropionic acid
- Ac. alpha-Tioisobutirrico
- Ac. alpha-Tioisobutirrico [Italian]
- Propanethioic acid, 2-methyl-
- monoisobutyryl thiamine
-
- MDL: MFCD31690702
- Inchi: 1S/C4H8OS/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)
- InChI Key: FFAADXOKPZHULO-UHFFFAOYSA-N
- SMILES: SC(C(C)C)=O
Computed Properties
- Exact Mass: 104.02958605Da
- Monoisotopic Mass: 104.02958605Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 58.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 18.1Ų
2-methylpropanethioic S-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007750-0.05g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 0.05g |
$162.0 | 2023-09-16 | |
| Enamine | EN300-2007750-0.1g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 0.1g |
$241.0 | 2023-09-16 | |
| Enamine | EN300-2007750-0.25g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 0.25g |
$347.0 | 2023-09-16 | |
| Enamine | EN300-2007750-0.5g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 0.5g |
$546.0 | 2023-09-16 | |
| Enamine | EN300-2007750-1.0g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 1g |
$699.0 | 2023-06-02 | |
| Enamine | EN300-2007750-2.5g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 2.5g |
$1370.0 | 2023-09-16 | |
| Enamine | EN300-2007750-5.0g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 5g |
$2028.0 | 2023-06-02 | |
| Enamine | EN300-2007750-10.0g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 10g |
$3007.0 | 2023-06-02 | |
| Enamine | EN300-2007750-1g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 1g |
$699.0 | 2023-09-16 | |
| Enamine | EN300-2007750-5g |
2-methylpropanethioic S-acid |
44296-44-8 | 91% | 5g |
$2028.0 | 2023-09-16 |
2-methylpropanethioic S-acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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